![molecular formula C13H7N3O2 B182520 2-Amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carbonitrile CAS No. 61424-81-5](/img/structure/B182520.png)
2-Amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carbonitrile
Overview
Description
2-Amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carbonitrile is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound has been shown to possess a diverse range of biological activities, making it a promising candidate for the development of new drugs.
Scientific Research Applications
Synthesis of Derivatives : Kibou et al. (2016) reported the synthesis of mono and bis amino-5H-chromeno[3,4-c]pyridin-5-one derivatives, which could be related to the compound . Their synthesis method was noted for its simplicity, mild reaction conditions, and environmental friendliness (Kibou et al., 2016).
One-pot Synthesis Methodology : Ryzhkova and Elinson (2022) focused on a one-pot synthesis methodology for creating chromeno[2,3-b]pyridine derivatives, important for various applications including pharmaceutical and agrochemical industries (Ryzhkova & Elinson, 2022).
Structural and Docking Studies : Vereshchagin et al. (2017) conducted structural, spectroscopic, and docking studies of 5C-substituted 2,4-diamino-5H-chromeno[2,3-b]pyridine-3-carbonitriles, which have implications in understanding the interaction with specific proteins like mitogen-activated protein kinase (Vereshchagin et al., 2017).
DBU Catalyzed Synthesis : Osyanin et al. (2012) reported a DBU catalyzed synthesis method for creating 5H-chromeno[2,3-b]pyridine-3-carbonitriles, highlighting the process's mild reaction conditions and easy product isolation (Osyanin et al., 2012).
Multicomponent Synthesis : Shaabani et al. (2010) described a multicomponent, one-pot synthesis of new 2,4-diamino-5H-chromeno[2,3-b]pyridine-3-carbonitriles, emphasizing the high yield and ambient temperature conditions of the reaction (Shaabani et al., 2010).
Medicinal Properties : A study by Ryzhkova et al. (2023) looked into the synthesis of a chromeno[2,3-b]pyridine derivative with potential industrial, biological, and medicinal properties, providing insights into the compound's utility in these domains (Ryzhkova et al., 2023).
Antimicrobial Activity : Banothu and Bavanthula (2012) synthesized chromeno pyrimidinone derivatives and evaluated their antimicrobial activity, highlighting the potential of these compounds in combating microbial infections (Banothu & Bavanthula, 2012).
Antimycobacterial and Antimicrobial Profile : Haveliwala et al. (2013) synthesized H-[1]benzopyrano[2,3-b]pyridine derivatives and assessed their in vitro activity against various microbial species, indicating the compound's utility in treating infections (Haveliwala et al., 2013).
Mechanism of Action
Target of Action
The primary targets of 2-Amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carbonitrile are the non-canonical IκB kinases TANK-binding kinase 1 (TBK1) and inhibitor of nuclear factor kappa-B kinase ε (IKKε) . These kinases play a key role in insulin-independent pathways that promote energy storage .
Mode of Action
This compound interacts with its targets, TBK1 and IKKε, inhibiting their activity . This inhibition disrupts the insulin-independent pathways, leading to changes in energy storage processes .
Biochemical Pathways
The compound affects the biochemical pathways involving TBK1 and IKKε . By inhibiting these kinases, it disrupts the downstream effects of these pathways, which include energy storage and expenditure during obesity .
Result of Action
The inhibition of TBK1 and IKKε by this compound leads to changes in energy storage and expenditure during obesity . This can result in weight loss and improved insulin sensitivity .
properties
IUPAC Name |
2-amino-5-oxochromeno[2,3-b]pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7N3O2/c14-6-7-5-9-11(17)8-3-1-2-4-10(8)18-13(9)16-12(7)15/h1-5H,(H2,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OITYIVNLFRQWRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(O2)N=C(C(=C3)C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00346995 |
Source
|
| Record name | 2-Amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00346995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
61424-81-5 |
Source
|
| Record name | 2-Amino-5-oxo-5H-chromeno[2,3-b]pyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00346995 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Amino-5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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